Cas no 49547-20-8 (4(3H)-Pyrimidinone,2-(ethylthio)-5-methoxy-)

• Product Name: 4(3H)-Pyrimidinone,2-(ethylthio)-5-methoxy-
• CAS No: 49547-20-8
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 328421
• PubChem ID: 12214155
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-(ethylthio)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-(ethylthio)-5-methoxy-
• 4(1H)-Pyrimidinone, 2-(ethylthio)-5-methoxy-
• 2-ethyl-pyrimidine-5-carboxylic acid
• 2-ethylpyrimidine-5-carboxylic acid(SALTDATA: FREE)
• 2-ethylsulfanyl-5-fluoro-6-oxo-1,6-dihydro-pyrimidine-4-carbaldehyde benzenesulfonylhydrazone
• 2-ethylsulfanyl-5-methoxy-3H-pyrimidin-4-one
• 5-Pyrimidinecarboxylicacid,2-ethyl-(9CI)
• NGAWZVYNUUHVJQ-UHFFFAOYSA-
• InChI=1/C7H10N2O2S/c1-3-12-7-8-4-5(11-2)6(10)9-7/h4H,3H2,1-2H3,(H,8,9,10)
• 49547-20-8

• Inchi： 1S/C7H10N2O2S/c1-3-12-7-8-4-5(11-2)6(10)9-7/h4H,3H2,1-2H3,(H,8,9,10)
• InChI Key： NGAWZVYNUUHVJQ-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC=C(C(N1)=O)OC

Computed Properties

• Exact Mass: 186.04600
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 80.28000
• LogP: 0.89050